2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-[4-(2-methylphenyl)-3-morpholin-4-ylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C23H26N4O2/c1-17-7-9-19(10-8-17)24-22(28)16-27-15-21(20-6-4-3-5-18(20)2)23(25-27)26-11-13-29-14-12-26/h3-10,15H,11-14,16H2,1-2H3,(H,24,28)
• InChI Key: PXOQIXJIIAYOLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC=CC=C4C
• Molecular Formula: C23H26N4O2
• Molecular Weight: 390.5 g/mol

Description

2-(3-morpholino-4-(o-tolyl)-1H-pyrazol-1-yl)-N-(p-tolyl)acetamide, also known as MOTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MOTA is a pyrazole-based compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Coordination Chemistry and Antioxidant Activity

Studies on pyrazole-acetamide derivatives and their coordination complexes with metals like Co(II) and Cu(II) show significant antioxidant activities. These complexes exhibit various hydrogen bonding interactions leading to supramolecular architectures. Such compounds could be pivotal in developing new antioxidant agents and exploring the self-assembly process in coordination chemistry (Chkirate et al., 2019).

Antimicrobial and Antifungal Applications

The synthesis of acetamide derivatives with morpholine components has shown promising results in antimicrobial and antifungal screenings. These compounds, through various structural modifications, exhibit activity against a wide range of microbial species, indicating their potential use in developing new antimicrobial and antifungal agents (Gul et al., 2017).

Anticonvulsant Effects

Benzothiazole derivatives incorporating acetamide and morpholine pharmacophores have been identified as promising anticonvulsant agents. These findings could be instrumental in the development of new treatments for epilepsy and related disorders (Amir et al., 2012).

Alzheimer's Disease Therapy

Pyrano[3,4-b]pyridine derivatives, specifically those incorporating piperazinyl and morpholino acetamides, have been recognized as potent inhibitors of acetylcholinesterase and amyloid β aggregation, suggesting a multifaceted therapeutic approach against Alzheimer's disease (Umar et al., 2019).

Corrosion Inhibition

Pyrazoline derivatives have been explored for their effectiveness as corrosion inhibitors for mild steel in acidic media. These compounds, through adsorption on the steel surface, significantly reduce corrosion, highlighting their potential application in industrial settings to protect against acid attack (Lgaz et al., 2018).